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Compound of Interest

Compound Name: Butyl 4-Carboxyphenyl Carbonate

Cat. No.: B078654 Get Quote

An In-depth Technical Guide to Butyl 4-Carboxyphenyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butyl 4-Carboxyphenyl Carbonate, also known as 4-(Butoxycarbonyl)benzoic acid, is an

organic compound with the chemical formula C₁₂H₁₄O₅. While specific details regarding its

initial discovery and a comprehensive history of its synthesis are not extensively documented in

readily available literature, its chemical structure suggests its role as a potential building block

in organic synthesis and medicinal chemistry. This guide provides a plausible synthesis route

based on established chemical principles, details its known physicochemical properties, and

discusses the potential for biological activity based on related compounds. Due to a lack of

specific research on this molecule, this document also highlights areas where further

investigation is warranted.

Physicochemical Properties
Butyl 4-Carboxyphenyl Carbonate is a white to almost white powder or crystalline solid. Its

key physicochemical properties are summarized in the table below.[1]
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Property Value Reference

CAS Number 14180-12-2 [1]

Molecular Formula C₁₂H₁₄O₅ [1]

Molecular Weight 238.24 g/mol

Appearance
White to Almost white powder

to crystal
[1]

Melting Point 144.0 to 148.0 °C [1]

Purity >98.0% (T) [1]

Synonyms

4-Carboxyphenyl Butyl

Carbonate, 4-

(Butoxycarbonyl)benzoic acid

[1]

Plausible Synthesis Protocol
While a specific historical synthesis of Butyl 4-Carboxyphenyl Carbonate is not well-

documented, a feasible synthetic route can be devised based on general methods for the

preparation of aryl carbonates. The most probable pathway involves the reaction of 4-

hydroxybenzoic acid with butyl chloroformate in the presence of a base.

Reaction Principle
The synthesis proceeds via a nucleophilic acyl substitution reaction. The phenoxide ion,

generated from 4-hydroxybenzoic acid by a base, acts as a nucleophile and attacks the

electrophilic carbonyl carbon of butyl chloroformate. The departure of the chloride ion results in

the formation of the carbonate ester.

Experimental Workflow
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Reaction Setup

Reagent Addition

Work-up and Isolation

Purification

Dissolve 4-hydroxybenzoic acid
in a suitable solvent (e.g., THF, Dioxane)

Add a base (e.g., Pyridine, Triethylamine)
to the solution

Cool the reaction mixture
in an ice bath (0-5 °C)

Slowly add Butyl Chloroformate
dropwise to the stirred mixture

Allow the reaction to stir
at room temperature overnight

Filter the reaction mixture
to remove precipitated salts

Remove the solvent
under reduced pressure

Dissolve the residue in an organic solvent
and wash with dilute acid and brine

Dry the organic layer over
an anhydrous salt (e.g., Na₂SO₄)

Filter to remove the drying agent

Evaporate the solvent to obtain
the crude product

Recrystallize the crude product
from a suitable solvent system

(e.g., Ethanol/Water)

Obtain pure Butyl
4-Carboxyphenyl Carbonate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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